N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride

• IUPAC Name: N,N-diethyl-4-methoxy-4,4-diphenylbut-2-yn-1-amine;hydrochloride
• InChI: InChI=1S/C21H25NO.ClH/c1-4-22(5-2)18-12-17-21(23-3,19-13-8-6-9-14-19)20-15-10-7-11-16-20;/h6-11,13-16H,4-5,18H2,1-3H3;1H
• InChI Key: IQMLAJXJRWHPOY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)OC.Cl
• Molecular Formula: C21H26ClNO
• Molecular Weight: 343.9 g/mol
• Solubility: 29.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride, also known as DIBAL-H, is a reducing agent commonly used in organic chemistry. It is a white, crystalline powder that is soluble in polar solvents such as methanol and dichloromethane. DIBAL-H is widely used in the synthesis of various organic compounds due to its unique properties.

Mechanism of Action

N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride acts as a reducing agent by donating a hydride ion to the carbonyl group of the substrate. This results in the formation of an aldehyde or alcohol, depending on the reaction conditions. The mechanism of action of N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride is similar to that of other reducing agents such as lithium aluminum hydride and sodium borohydride.
Biochemical and Physiological Effects:
N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride has no known biochemical or physiological effects as it is not used in biological systems. It is strictly used in organic chemistry for synthetic purposes.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride as a reducing agent is that it is a selective reducing agent. It can selectively reduce aldehydes to primary alcohols and ketones to secondary alcohols. Additionally, N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride is a mild reducing agent, which means that it can reduce carbonyl groups without affecting other functional groups.
However, N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride has some limitations in lab experiments. It is a highly reactive reducing agent and must be handled with care. It is also sensitive to air and moisture and must be stored under an inert atmosphere. Additionally, N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride is not compatible with some functional groups such as carboxylic acids and esters.

Future Directions

There are several future directions for the use of N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride in organic synthesis. One potential application is in the synthesis of new pharmaceutical compounds. N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride could be used to reduce carbonyl groups in drug precursors, leading to the synthesis of new drugs with improved properties.
Another potential application is in the synthesis of new materials. N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride could be used to reduce carbonyl groups in polymers, leading to the synthesis of new materials with unique properties. Additionally, N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride could be used in the synthesis of new catalysts for use in organic reactions.
Conclusion:
In conclusion, N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride is a widely used reducing agent in organic chemistry. It is used in the synthesis of various organic compounds and has unique properties that make it a valuable tool in organic synthesis. While there are some limitations to its use, N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride has several potential applications in the synthesis of new pharmaceutical compounds, materials, and catalysts.

Synthesis Methods

N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride is synthesized by reacting lithium aluminum hydride with diethyl ether and then adding hydrochloric acid. The resulting product is a white powder that is purified through recrystallization.

Scientific Research Applications

N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride is commonly used in organic synthesis to reduce carbonyl groups to alcohols. It is also used in the synthesis of various other organic compounds such as esters, amides, and ketones. Additionally, N,N-diethyl-4-methoxy-4,4-diphenyl-2-butyn-1-amine hydrochloride has been used in the synthesis of natural products such as steroids and alkaloids.